Cas no 705969-10-4 (1,3-Propanediol, 1-(2-chlorophenyl)-)

1,3-Propanediol, 1-(2-chlorophenyl)- structure
705969-10-4 structure
Product name:1,3-Propanediol, 1-(2-chlorophenyl)-
CAS No:705969-10-4
MF:C9H11ClO2
MW:186.635442018509
CID:1745062
PubChem ID:24777450

1,3-Propanediol, 1-(2-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediol, 1-(2-chlorophenyl)-
    • SY348558
    • (S)-1-(2-Chlorophenyl)-1,3-propanediol
    • 705969-10-4
    • DA-03403
    • 1-(2-chlorophenyl)-1,3-Propanediol
    • SCHEMBL3182327
    • 1265205-09-1
    • FZDSULCYDIFJPE-UHFFFAOYSA-N
    • Inchi: InChI=1S/C9H11ClO2/c10-8-4-2-1-3-7(8)9(12)5-6-11/h1-4,9,11-12H,5-6H2
    • InChI Key: FZDSULCYDIFJPE-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C(=C1)C(CCO)O)Cl

Computed Properties

  • Exact Mass: 186.0447573g/mol
  • Monoisotopic Mass: 186.0447573g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 40.5Ų

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